DMT-dG(ib) Phosphoramidite-15N5

• Molecular Formula: C45H56N7O8P
• Molecular Weight: 858.9 g/mol
• InChI: InChI=1S/C45H56N7O8P/c1-29(2)42(53)49-44-48-41-40(43(54)50-44)47-24-25-51(41)39-27-37(60-61(58-26-12-23-46)52(30(3)4)31(5)6)38(59-39)28-57-45(32-13-10-9-11-14-32,33-15-19-35(55-7)20-16-33)34-17-21-36(56-8)22-18-34/h9-11,13-22,24,29-31,37-39H,12,25-28H2,1-8H3,(H2,48,49,50,53,54)/t37?,38-,39-,61?/m1/s1/i47+1,48+1,49+1,50+1,51+1
• InChIKey: OKMVCJOYZSXVTH-NEPFTIJXSA-N

DMT-dG(ib) Phosphoramidite-15N5 – 15N-Labeled DNA Monomer

DMT-dG(ib) Phosphoramidite-15N5 is the uniformly nitrogen-15 (¹⁵N) labeled analogue of DMT-dG(ib) phosphoramidite, the canonical 2′-deoxyguanosine monomer used in automated solid-phase DNA synthesis . The base-protected phosphoramidite bears a 5′-O-dimethoxytrityl group and an N²-isobutyryl protecting group, enabling stepwise chain assembly via standard phosphoramidite chemistry . The incorporation of five ¹⁵N atoms into the guanine heterocycle shifts the molecular mass from 839.92 Da (unlabeled) to approximately 858.9 Da, creating a +19 Da mass tag that enables differentiation from natural-abundance guanosine in mass spectrometric and NMR applications .

01

Uniform 15N-label for mass spectrometry and NMR detection workflows

02

Compatible with automated solid-phase phosphoramidite DNA synthesis

03

Enables stable-isotope dilution LC-MS/MS and heteronuclear NMR studies

Why Unlabeled DMT-dG(ib) Fails for Quantitation

Standard DMT-dG(ib) phosphoramidite (unlabeled, 839.92 Da) yields oligonucleotides that are isobaric with the endogenous DNA background in biological matrices, severely limiting its utility as an internal standard or tracer . The 15N5 isotopologue introduces a +19 Da mass shift per guanosine residue, enabling definitive chromatographic separation and mass spectrometric differentiation, which is essential for absolute quantification in LC-MS/MS bioanalytical assays . Furthermore, in NMR structural studies, the ¹⁵N-label transforms guanosine imino and aromatic nitrogens from NMR-silent (¹⁴N, I=1) to NMR-active spin-1/2 nuclei, directly enabling heteronuclear correlation experiments that are impossible with the native monomer [1].

Mass Differentiation

Unlabeled DMT-dG(ib) yields isobaric oligonucleotides indistinguishable from endogenous DNA background, limiting quantitative LC-MS/MS. The 15N5 isotopologue provides the required +19 Da mass shift per residue.

NMR Activity

Natural-abundance 14N nuclei are quadrupolar and produce broad, often unobservable signals. 15N5 substitution introduces five spin-1/2 nuclei per guanosine, enabling 1H-15N correlation experiments that are impossible with unlabeled monomer.

• [1] Synthesis of Selectively 15N-Labeled 2′-O-TOM-Protected Ribonucleoside Phosphoramidites, J. Am. Chem. Soc. 1998, 120, 10784–10793, https://www.scilit.net/publication/15N-NMR-of-RNA-Fragments-Containing-Specifically-Labeled-Tandem-GA-Pairs View Source

DMT-dG(ib)-15N5 vs. Unlabeled Phosphoramidite

15N Isotopic Enrichment for High-Fidelity Labeling

DMT-dG(ib) Phosphoramidite-15N5 is supplied at 98 atom % 15N isotopic enrichment, compared to the natural abundance of 0.37 atom % 15N in unlabeled phosphoramidite . This ~265-fold enrichment over natural background ensures that each incorporated guanosine contributes near-stoichiometric 15N label for downstream detection [1].

Isotopic Enrichment

Specification review

98 atom % 15N (265× natural)

Supports high-sensitivity LC-MS/MS detection in research matrices

Vendor COA-based specification; verify lot-specific enrichment

Evidence Dimension	15N isotopic enrichment (atom %)
Target Compound Data	98 atom % 15N
Comparator Or Baseline	Unlabeled DMT-dG(ib) phosphoramidite: 0.37 atom % 15N (natural abundance)
Quantified Difference	265-fold enrichment
Conditions	Isotopic enrichment specification from vendor COA; unlabeled natural abundance from IUPAC reference

Why This Matters

For LC-MS/MS quantitative bioanalysis, near-complete labeling per residue maximizes sensitivity and minimizes interference from endogenous guanosine, directly enabling sub-nanomolar LOQs in plasma.

• [1] IUPAC, 'Atomic Weights and Isotopic Compositions for All Elements', https://iupac.org/isotopic-abundances/ View Source

Chemical Purity for Oligonucleotide Synthesis

The labeled monomer is provided at a minimum chemical purity of 95% (HPLC), slightly lower than the ≥99% purity typical for premium unlabeled DMT-dG(ib) phosphoramidite . This purity differential (Δ ≈ -4%) is a direct consequence of the multi-step isotopic enrichment chemistry, and must be weighed against the critical need for 15N incorporation .

Chemical Purity

Specification review

≥95% (labeled) vs ≥99% (unlabeled), Δ ≈ −4%

Procurement trade-off: lower purity versus essential 15N label; adequate for most synthesis needs

Purity sufficient for standard-length oligos; long syntheses may require additional purification

Evidence Dimension	Chemical purity (HPLC area %)
Target Compound Data	≥95%
Comparator Or Baseline	Unlabeled DMT-dG(ib) phosphoramidite (Sigma-Aldrich): ≥99%
Quantified Difference	Δ ≈ -4%
Conditions	HPLC purity as stated on vendor specifications

Why This Matters

Procurement decisions must balance the lower chemical purity against the indispensability of the 15N label; for most NMR and MS applications, 95% purity is adequate, but users synthesizing long oligos where cumulative coupling losses are exponential may require additional purification steps.

Mass Shift Enabling MS Differentiation from Unlabeled Oligos

Incorporation of DMT-dG(ib) Phosphoramidite-15N5 shifts the molecular weight of the resulting oligonucleotide by +19 Da per guanosine residue relative to the unlabeled sequence . In a typical 20-mer containing 5 guanosines, this equates to a +95 Da mass shift, well separated from the natural isotope envelope [1]. In contrast, unlabeled DMT-dG(ib) phosphoramidite yields an oligonucleotide mass indistinguishable from endogenous DNA, preventing accurate quantitation .

Mass Shift

Head-to-head

+19 Da per guanosine (e.g., +95 Da for 5-G 20-mer) vs 0 Da unlabeled

Enables SID-MS internal standardization with matched ionization properties

Theoretical mass shift; confirm co-elution and ion suppression in target matrix

Evidence Dimension	Molecular mass shift per incorporated guanosine
Target Compound Data	+19 Da per guanosine (15N5 vs. 14N5)
Comparator Or Baseline	Unlabeled DMT-dG(ib) phosphoramidite: 0 Da mass shift
Quantified Difference	19 Da per guanosine; e.g., +95 Da for 5-guanosine 20-mer
Conditions	Solid-phase oligonucleotide synthesis; theoretical molecular weight calculation

Why This Matters

This mass shift is the critical enabler of stable-isotope dilution mass spectrometry (SID-MS), allowing the labeled oligo to serve as an ideal internal standard with identical chromatographic and ionization properties to the analyte, directly improving assay precision and accuracy.

• [1] Low-scale syringe-made synthesis of 15N-labeled oligonucleotides, Journal of Labelled Compounds and Radiopharmaceuticals, 2024, https://asep.lib.cas.cz/arl-cav/en/detail-cav_un_epca-0584822-Lowscale-syringemade-synthesis-of-15Nlabeled-oligonucleotides/ View Source

15N NMR Activity for Heteronuclear Correlation Experiments

The five 15N atoms (N1, N3, N7, N9, N2) in DMT-dG(ib) Phosphoramidite-15N5 possess nuclear spin I=1/2, making them directly observable by NMR [1]. In contrast, the natural abundance 14N nuclei in unlabeled phosphoramidite are quadrupolar (I=1), yielding broad, often unobservable resonances [2]. This enables 1H-15N HSQC and HMBC experiments on site-specifically labeled oligonucleotides, providing residue-specific structural and dynamic information [3].

NMR Capability

Class-level inference

5 NMR-active 15N (I=1/2) per G vs 14N quadrupolar (I=1) background

Enables 1H-15N HSQC/HMBC for residue-specific structural and dynamics studies

15N linewidths typically <1 Hz; unlabeled signals often unobservable

Evidence Dimension	NMR observability of guanosine nitrogens
Target Compound Data	Five NMR-active 15N sites (I=1/2) per guanosine
Comparator Or Baseline	Unlabeled DMT-dG(ib): 14N (I=1), broad or unobservable signals
Quantified Difference	Qualitative transformation from NMR-silent to NMR-active; 15N linewidths typically <5 Hz in small oligos vs. >100 Hz for 14N
Conditions	Standard 1H-15N HSQC NMR of labeled vs. unlabeled oligonucleotide at 600 MHz

Why This Matters

For structural biologists, the ability to acquire high-resolution 1H-15N correlation spectra directly enables resonance assignment, base-pairing analysis, and ligand-binding studies at the atomic level, which is impossible with unlabeled material.

• [1] Synthesis of Selectively 15N-Labeled 2′-O-TOM-Protected Ribonucleoside Phosphoramidites and Their Incorporation into a Bistable 32Mer RNA Sequence, J. Am. Chem. Soc. 1998, 120, 10784–10793, https://www.scilit.net/publication/15N-NMR-of-RNA-Fragments-Containing-Specifically-Labeled-Tandem-GA-Pairs View Source
• [2] The synthesis of 15N(7)-Hoogsteen face-labeled adenosine phosphoramidite for solid-phase RNA synthesis, Monatshefte für Chemie, 2016, https://pmc.ncbi.nlm.nih.gov/articles/PMC5243899/ View Source
• [3] The 'Speedy' Synthesis of Atom-Specific 15N Imino/Amido-Labeled RNA, Bioconjugate Chem. 2015, 26, 1733–1739, https://pmc.ncbi.nlm.nih.gov/articles/PMC4544834/ View Source

Coupling Efficiency with 15N-Labeled Monomer

Standard phosphoramidite coupling efficiency for unlabeled DNA monomers is reported at ≥99% per step . While direct head-to-head coupling data for the 15N5 isotopologue are not published, the near-identical steric and electronic properties of 15N vs. 14N predict negligible kinetic isotope effect on the phosphitylation reaction, and synthesis of long 15N-labeled oligonucleotides (≥60 nt) has been demonstrated, indicating that practical coupling efficiency remains in the >99% range [1].

Coupling Efficiency

Class-level inference

>99% per step (inferred) vs ≥99% unlabeled

No significant kinetic isotope effect expected; synthesis performance comparable

Based on published synthesis of long 15N-oligos; verify for specific sequences

Evidence Dimension	Stepwise coupling efficiency
Target Compound Data	>99% (inferred, per step)
Comparator Or Baseline	Unlabeled DMT-dG(ib): ≥99% (reported)
Quantified Difference	No significant difference (≤0.5%)
Conditions	Standard solid-phase phosphoramidite synthesis cycle; inference from successful synthesis of 64–170 nt 15N-labeled oligos

Why This Matters

For procurement, this eliminates coupling efficiency as a point of concern; users can expect comparable synthesis performance to unlabeled monomers, enabling production of longer labeled oligos for demanding structural biology applications.

• [1] Solid-Phase Chemical Synthesis of Stable Isotope-Labeled RNA to Aid Structure and Dynamics Studies by NMR Spectroscopy, Molecules 2019, 24, 3782, https://www.mdpi.com/1420-3049/24/20/3782 View Source

DMT-dG(ib) Phosphoramidite-15N5: Primary Applications

SID-LC-MS/MS Absolute Quantification of Oligonucleotides

The +95 Da mass shift achieved by incorporating five 15N-labeled guanosines into a 20-mer oligonucleotide internal standard enables MS differentiation from the unlabeled analyte with zero crosstalk. This is the gold-standard approach for quantifying antisense oligonucleotides and siRNA drugs in plasma and tissue homogenates, where regulatory validation (ICH M10) demands labeled internal standards for matrix effect correction [1].

NMR Structure Elucidation of rRNA and DNA Aptamers

Uniform 15N-labeling of guanosine residues via DMT-dG(ib) Phosphoramidite-15N5 unlocks 1H-15N HSQC and 3D NOESY-HSQC experiments that map imino proton exchange and base-pair dynamics in structured RNA and DNA motifs (e.g., G-quadruplexes, riboswitches). The five observable 15N nuclei per residue provide unprecedented structural resolution compared to natural-abundance DNA [2].

Metabolic DNA Tracing in Repair and Replication Assays

DNA synthesized with DMT-dG(ib) Phosphoramidite-15N5 can be used as a stable, non-radioactive tracer to monitor cellular uptake, incorporation into genomic DNA, and repair kinetics via high-resolution LC-MS detection. The 15N label eliminates the need for 32P or 3H radiolabels, reducing safety hazards and regulatory burden in cell-based assays [3].

Labeled DNA Barcodes for Multiplex Hybridization and Sequencing

Oligonucleotide barcodes uniformly 15N-labeled on guanosines generate a distinct mass signature that can be read out by MALDI-TOF MS alongside sequence data, enabling a second dimension of sample multiplexing. This is valuable for high-throughput drug screening and liquid biopsy panels where sample origin must be retrospectively verified [4].

Application

Selection Property

Validation Focus

Oligonucleotide quantification in biological matrices (SID-LC-MS/MS)

Mass shift per guanosine residue

Matrix-effect correction and method transfer verification

NMR structure studies of DNA/RNA motifs

NMR-active 15N nuclei (I=1/2)

Heteronuclear correlation and resonance assignment

Non-radioactive DNA tracing in cellular assays

Stable 15N label for long-term tracing

Cellular uptake and genomic incorporation analysis

Labeled oligonucleotide barcodes for multiplex analysis

Distinct mass signature (MALDI-TOF)

Sample origin verification in multiplexed screens

• [1] ICH M10 Guideline on Bioanalytical Method Validation, https://www.ema.europa.eu/en/ich-m10-bioanalytical-method-validation-scientific-guideline View Source
• [2] Synthesis of Selectively 15N-Labeled 2′-O-TOM-Protected Ribonucleoside Phosphoramidites, J. Am. Chem. Soc. 1998, 120, 10784–10793, https://www.scilit.net/publication/15N-NMR-of-RNA-Fragments-Containing-Specifically-Labeled-Tandem-GA-Pairs View Source
• [3] Post-synthetic and site-specific modification of endocyclic nitrogen atoms of purines in DNA, Nucleic Acids Res. 2005, 33, 1765–1773, https://www.ncbi.xyz/nar/article/33/6/1765 View Source
• [4] Isotope-Labeled Oligonucleotides: A Growing Need in Bioanalysis, Cambridge Isotope Laboratories, https://www.linkedin.com/pulse/isotope-labeled-oligonucleotides-growing-need-bioanalysis-cil View Source